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The core advantage of incorporating IEICO-4F into a ternary blend is the synergistic improvement in

multiple device parameters. The table below summarizes key performance data from recent studies.

Blend
Type

Blend
Composition

PCE
(%)

VOC

(V)
JSC

(mA/cm²)
FF
(%)

Key Findings Citation

Ternary PTB7-Th:BIT-
4F-T:IEICO-4F

14.0 0.723 27.30 70.9 The small molecule
donor BIT-4F-T

provided
complementary

absorption, enhancing
current.

[1]

Ternary PBDB-T:IEICF-
DMOT:IEICO-

4F

14.0 - - - IEICO-4F acted as a
near-infrared absorber,

boosting crystallinity
and charge mobility.

[2]

Binary PTB7-
Th:IEICO-4F

(Reference)

~10 - - - Served as a baseline;
efficiency was

significantly lower than
its ternary counterparts.

[2]
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Experimental Insights and Protocols

The enhanced performance in ternary blends is not accidental but stems from specific material interactions

and optimized fabrication. Below are some key experimental insights and the general workflow for creating

and evaluating these solar cells.

Mechanism Behind the Enhancement

Complementary Absorption: IEICO-4F is a low band-gap material that absorbs light deep in the
near-infrared (NIR) region, with a maximum absorption around 860 nm [1]. In a ternary blend, it works

with other components that absorb in the visible range, allowing the cell to harvest a broader
spectrum of sunlight.

Improved Morphology and Crystallinity: The addition of a third component, such as the small-
molecule acceptor IEICO-4F, can enhance the molecular ordering and crystallinity of both the donor

and acceptor phases within the blend. This leads to higher charge carrier mobilities and more efficient
charge transport [2].

Energy Transfer: Recent studies highlight a Short-Range Energy Transfer (SRET) mechanism in
NFA-based blends like those containing IEICO-4F. This ultrafast (~200 fs) process, mediated by

interfacial states with mixed charge-transfer character, works alongside traditional FRET to enhance
exciton harvesting from the donor to the acceptor [3].

General Experimental Workflow

The following diagram outlines a typical protocol for fabricating and testing ternary organic solar cells,

which was used to generate the performance data cited above.
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Typical Inverted OSC Fabrication & Testing Protocol

Substrate Preparation
(ITO-coated glass)

Spin-coat Electron Transport Layer
(e.g., ZnO)

Spin-coat Photoactive Layer
(Donor:Acceptor Blend)

Thermal Annealing

Deposit Hole Transport Layer & Electrodes
(e.g., MoOx/Ag)

J-V Characterization
(Under simulated AM 1.5G light)

EQE Measurement

Validates JSC

Morphology & Crystallinity Analysis
(e.g., GIWAXS, TEM)

Explains performance

Click to download full resolution via product page

Key Steps in the Workflow:
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Device Architecture: A common structure is the inverted geometry: ITO/ZnO/Photoactive
Layer/MoOₓ/Ag [1].
Photoactive Layer Preparation: The ternary blend (e.g., PTB7-Th:BIT-4F-T:IEICO-4F) is typically

dissolved in a solvent like chlorobenzene and then spin-coated onto the substrate [1].
Performance Characterization: Current density-voltage (J-V) measurements under simulated

sunlight are used to determine PCE, VOC, JSC, and FF [1] [2].

Morphological Studies: Techniques like Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

are used to understand how the third component influences the blend's crystallinity and molecular
packing, which directly impacts charge transport and recombination [2].

Research Implications and Future Directions

The data clearly shows that formulating ternary blends is a powerful strategy to surpass the performance

limits of binary systems. The role of IEICO-4F often goes beyond simply adding more absorption; it can be a

morphology modifier that optimizes the blend's structure.

Future research directions include:

Material Optimization: Designing new acceptors with tailored energy levels and side chains to better

integrate with host materials [2].
Mechanistic Studies: Further unraveling the intricate interplay between energy transfer (like SRET)

and charge transfer processes to guide material selection [3].
Application Expansion: Using these high-performance, NIR-absorbing ternary blends in specialized

applications like semitransparent solar cells for greenhouses or panchromatic photodetectors [1].
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To cite this document: Smolecule. [Performance Comparison of IEICO-4F in Binary vs. Ternary

Systems]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3538001#ieico-2f-performance-in-ternary-vs-binary-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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